Cas no 1804365-28-3 (2-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 2-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1804365-28-3
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4835283
• Update Time: 2025-06-08

2-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO2/c1-3-4(16-8(10,11)12)2-14-7(13)5(3)6(9)15/h2H,1H3
• InChI Key： YERQPPRAYWVDFK-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C(C)=C(C=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on 2-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carbonyl chloride

Comprehensive Overview of 2-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1804365-28-3)

The compound 2-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1804365-28-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the iodo and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in developing novel therapeutics and crop protection agents.

In recent years, the demand for halogenated pyridine derivatives like 2-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carbonyl chloride has surged, driven by advancements in drug discovery and precision agriculture. The compound's carbonyl chloride group enables efficient coupling reactions, making it a preferred choice for constructing complex molecular architectures. This aligns with the growing trend of green chemistry and sustainable synthesis, as researchers seek reagents that minimize waste and improve reaction yields.

The trifluoromethoxy moiety in CAS No. 1804365-28-3 is particularly noteworthy, as it enhances the compound's metabolic stability and lipophilicity—key properties for bioactive molecules. This has led to its inclusion in studies targeting CNS disorders, anti-inflammatory agents, and antimicrobial compounds. Searches for "trifluoromethoxy pyridine applications" and "iodopyridine synthesis" reflect the scientific community's interest in leveraging these functional groups.

From a synthetic perspective, 2-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carbonyl chloride offers versatility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing heterocyclic scaffolds for drug candidates. The compound's compatibility with palladium catalysis and other transition metal-mediated processes further underscores its utility in modern organic chemistry.

Environmental and regulatory considerations also play a role in the compound's relevance. With increasing scrutiny on persistent organic pollutants, the trifluoromethoxy group presents a balance between efficacy and environmental safety. This aligns with searches for "eco-friendly fluorinated compounds" and "sustainable halogenation methods," highlighting the compound's alignment with contemporary research priorities.

In summary, 2-Iodo-4-methyl-5-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1804365-28-3) exemplifies the intersection of structural innovation and practical utility in chemical research. Its applications span medicinal chemistry, material science, and agrochemical development, making it a subject of ongoing exploration in both academic and industrial settings.